Cas no 106460-50-8 (Chol-4-en-24-oic acid,3,6-dihydroxy-, (3b,6b)- (9CI))

• Product Name: Chol-4-en-24-oic acid,3,6-dihydroxy-, (3b,6b)- (9CI)
• CAS No: 106460-50-8
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 127162
• PubChem ID: 5283976
• Update Time: 2025-04-18

Chol-4-en-24-oic acid,3,6-dihydroxy-, (3b,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Chol-4-en-24-oic acid,3,6-dihydroxy-, (3b,6b)- (9CI)
• 4-(3,6-DIHYDROXY-10,13-DIMETHYL-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)PE...
• 4-(3,6-DIHYDROXY-10,13-DIMETHYL-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)PENTANOIC ACID
• 4-(3,6-Dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pe]
• 4-(3,6-Dihydroxy-10,13-dimethyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pen
• 106460-50-8
• CCG-256527
• CHEBI:173169
• LMST04010214
• 3beta,6beta-Dihydroxychol-4-en-24-oic Acid
• 4-(3,6-DIHYDROXY-10,13-DIMETHYL-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]P
• (4R)-4-[(3S,6R,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid

• Inchi： 1S/C24H38O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h12,14-19,21,25-26H,4-11,13H2,1-3H3,(H,27,28)/t14-,15+,16+,17-,18+,19+,21-,23-,24-/m1/s1
• InChI Key： AJQRAPNIKHYNJX-APLJBLMKSA-N
• SMILES： O[C@H]1C2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]2C1)O

Computed Properties

• Exact Mass: 390.27700
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Melting Point: 200 °C
• PSA: 77.76000
• LogP: 4.39800

Chol-4-en-24-oic acid,3,6-dihydroxy-, (3b,6b)- (9CI) Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25